Cas no 936827-87-1 (3'-Phosphoadenosine 5'-phosphosulfate triethylammnonium salt)

3'-Phosphoadenosine 5'-phosphosulfate triethylammonium salt (PAPS) is a biologically active coenzyme critical for sulfotransferase-mediated sulfation reactions. This compound serves as the universal sulfate donor in enzymatic processes, including the sulfation of glycoproteins, glycolipids, and xenobiotics. The triethylammonium salt form enhances solubility and stability, facilitating its use in biochemical and pharmacological research. PAPS is essential for studying sulfation pathways, drug metabolism, and detoxification mechanisms. Its high purity and reliable performance make it a valuable reagent for in vitro assays and enzyme kinetics studies. The product is particularly useful in investigations of hormone regulation, proteoglycan synthesis, and phase II drug metabolism.

3'-Phosphoadenosine 5'-phosphosulfate triethylammnonium salt structure

936827-87-1 structure

Product Name:3'-Phosphoadenosine 5'-phosphosulfate triethylammnonium salt

CAS No:936827-87-1

MF:C₃₄H₇₅N₉O₁₃P₂S

MW:912.024329423904

CID:3032233

PubChem ID:329770342

Update Time:2025-06-09

3'-Phosphoadenosine 5'-phosphosulfate triethylammnonium salt Chemical and Physical Properties

Names and Identifiers

- 3′-Phosphoadenosine-5′-phosphosulfate triethylammonium salt
- 3'-Phosphoadenosine 5'-phosphosulfate triethylammnonium salt
- [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-[[oxido(sulfonatooxy)phosphoryl]oxymethyl]oxolan-3-yl] phosphate;triethylazanium
- 936827-87-1
- 3'-phosphoadenosine-5'-phosphosulfate triethylammonium salt
- Inchi： 1S/C10H15N5O13P2S.4C6H15N/c11-8-5-9(13-2-12-8)15(3-14-5)10-6(16)7(27-29(17,18)19)4(26-10)1-25-30(20,21)28-31(22,23)24;4*1-4-7(5-2)6-3/h2-4,6-7,10,16H,1H2,(H,20,21)(H2,11,12,13)(H2,17,18,19)(H,22,23,24);4*4-6H2,1-3H3/t4-,6-,7-,10-;;;;/m1..../s1
- InChI Key： DSVQYYJXFALRJJ-KWIZKVQNSA-N
- SMILES： S(=O)(=O)([O-])OP(=O)([O-])OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)([O-])[O-].[NH+](CC)(CC)CC.[NH+](CC)(CC)CC.[NH+](CC)(CC)CC.[NH+](CC)(CC)CC

Computed Properties

Exact Mass: 911.46802865g/mol
Monoisotopic Mass: 911.46802865g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 17
Heavy Atom Count: 59
Rotatable Bond Count: 18
Complexity: 845
Covalently-Bonded Unit Count: 5
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 313

3'-Phosphoadenosine 5'-phosphosulfate triethylammnonium salt Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/38
Safety Instruction： 26
Hazardous Material Identification：
Storage Condition：−20°C

3'-Phosphoadenosine 5'-phosphosulfate triethylammnonium salt Pricemore >>

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